Cas no 127119-12-4 (1H-Imidazole-1-carboxylic acid,4-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl]-, 1,1-dimethylethyl ester)

• Product Name: 1H-Imidazole-1-carboxylic acid,4-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl]-, 1,1-dimethylethyl ester
• CAS No: 127119-12-4
• MF: C₁₅H₂₅N₃O₄
• MW: 311.376703977585
• CID: 1220866
• PubChem ID: 819122
• Update Time: 2025-04-20

1H-Imidazole-1-carboxylic acid,4-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-carboxylic acid,4-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl]-, 1,1-dimethylethyl ester
• WWYWXHQAJQEAQJ-UHFFFAOYSA-N
• 1-t-Butoxycarbonyl-4-{2-(t-butoxycarbonyl-amino)ethyl}imidazole
• 4-(2-tert-Butoxycarbonylamino-ethyl)-imidazole-1-carboxylic acid tert-butyl ester
• AI-942/42301869
• AKOS015940647
• tert-butyl 4-{2-[(tert-butoxycarbonyl)amino]ethyl}-1H-imidazole-1-carboxylate
• SCHEMBL5450093
• tert-butyl 4-[2-[(2-methylpropan-2-yl)oxycarbonylamino]ethyl]imidazole-1-carboxylate
• 1-t-Butoxycarbonyl-4-[2-(t-butoxycarbonylamino)ethyl]imidazole
• 127119-12-4
• tert-Butyl 4-(2-((tert-butoxycarbonyl)amino)ethyl)-1H-imidazole-1-carboxylate

• Inchi： 1S/C15H25N3O4/c1-14(2,3)21-12(19)16-8-7-11-9-18(10-17-11)13(20)22-15(4,5)6/h9-10H,7-8H2,1-6H3,(H,16,19)
• InChI Key： WWYWXHQAJQEAQJ-UHFFFAOYSA-N
• SMILES： O(C(N1C=NC(=C1)CCNC(=O)OC(C)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 311.18465
• Monoisotopic Mass: 311.18450629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 82.4Ų

Experimental Properties

• PSA: 82.45